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Compound of Interest

Compound Name:
1-(4-(3-Aminopropyl)piperazin-1-

yl)ethanone

Cat. No.: B117267 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage, handling, and use of 1,4-bis(3-aminopropyl)piperazine (CAS

No: 7209-38-3).

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 1,4-bis(3-aminopropyl)piperazine?

A1: 1,4-bis(3-aminopropyl)piperazine should be stored in a tightly closed container, such as an

amber glass bottle, in a dry, cool, and well-ventilated area.[1][2][3] The recommended storage

temperature is 2-8°C.[4] It should be stored locked up or in an area accessible only to qualified

personnel.[1][5][6]

Q2: I've noticed some solid particles in my 1,4-bis(3-aminopropyl)piperazine. Is it still usable?

A2: This product may generate a small amount of insoluble matter over time during storage.[5]

If you observe this, the product can likely still be used after filtering to remove the insoluble

particles.[5]

Q3: What materials are incompatible with 1,4-bis(3-aminopropyl)piperazine?

A3: Avoid contact with strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[1]
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Q4: What personal protective equipment (PPE) should I use when handling this compound?

A4: Due to its corrosive nature, it is crucial to wear appropriate personal protective equipment.

[2][7] This includes protective gloves, protective clothing, and eye/face protection.[1][5][6] A

NIOSH/MSHA or European Standard EN 149 approved respirator may be necessary if

exposure limits are exceeded or if irritation occurs.[3]

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately take off all contaminated clothing and rinse the skin

with water for at least 15 minutes.[3][5][6] For eye contact, rinse cautiously with water for

several minutes, removing contact lenses if present and easy to do, and continue rinsing.[3][5]

[6] In both cases, seek immediate medical attention.[3][5][6]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Precipitate or solid particles

observed in the liquid

The compound can form

insoluble matter over time.[5]

Filter the solution before use.

[5]

Unexpected reaction or

product degradation

Incompatible materials (e.g.,

strong acids, oxidizing agents)

may have been introduced.[1]

Review the experimental

protocol to ensure no

incompatible substances are

used. Store away from

incompatible materials.[1][2]

Inconsistent experimental

results

The compound may have

absorbed moisture or

degraded due to improper

storage. It is sensitive to air.[4]

Ensure the container is always

tightly sealed when not in use.

[1][2][3] Store in a dry and cool

place.[2][3][4]
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Property Value

Recommended Storage Temperature 2-8°C[4]

Melting Point 15°C[4]

Boiling Point 150-152°C at 2 mm Hg[4][8]

Density 0.973 g/mL at 25°C[4][8]

Flash Point 163°C (closed cup)[9]

Water Solubility Fully miscible[4]

Experimental Protocols
Mock Experimental Protocol: Functionalization of Nanoparticles

Objective: To functionalize silica nanoparticles with 1,4-bis(3-aminopropyl)piperazine.

Materials:

1,4-bis(3-aminopropyl)piperazine

Silica nanoparticles

Anhydrous toluene

Argon or Nitrogen gas

Procedure:

Dry silica nanoparticles under vacuum at 120°C for 4 hours.

In a round-bottom flask, suspend the dried silica nanoparticles in anhydrous toluene under

an inert atmosphere (Argon or Nitrogen).

Slowly add a solution of 1,4-bis(3-aminopropyl)piperazine in anhydrous toluene to the

nanoparticle suspension while stirring.
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Reflux the mixture for 24 hours under an inert atmosphere.

Allow the mixture to cool to room temperature.

Centrifuge the mixture to collect the functionalized nanoparticles.

Wash the nanoparticles with toluene and then ethanol to remove unreacted reagents.

Dry the functionalized nanoparticles under vacuum.

Visualizations

Problem: Inconsistent Experimental Results

Check Storage Conditions Review Handling Procedure Assess Reagent Quality

Improper Storage Identified

Incorrect?

Handling Error Identified

Incorrect?

Reagent Degradation Suspected

Poor?

Action: Store at 2-8°C in a tightly sealed container in a dry, well-ventilated area. Action: Ensure use of inert atmosphere and anhydrous solvents if necessary. Action: Filter the reagent if particulates are present. Consider using a fresh batch.

Problem Resolved

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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